N-(2,4-difluorophenyl)-2-[(3-ethyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[(3-ethyl-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H15F2N3O3S/c1-2-25-19(27)18-17(12-5-3-4-6-15(12)28-18)24-20(25)29-10-16(26)23-14-8-7-11(21)9-13(14)22/h3-9H,2,10H2,1H3,(H,23,26)
• InChI Key: NBRBPBNGEOOIET-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=C(C=C(C=C4)F)F
• Molecular Formula: C20H15F2N3O3S
• Molecular Weight: 415.4 g/mol

Description

N-(2,4-difluorophenyl)-2-[(3-ethyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C20H15F2N3O3S and its molecular weight is 415.41. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Molecular Interactions : Studies have detailed the crystal structures and molecular interactions of related compounds, highlighting their conformational characteristics and intramolecular hydrogen bonding. For example, the analysis of crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides revealed a folded conformation stabilized by intramolecular hydrogen bonds (Subasri et al., 2016). Such studies are crucial for understanding the structural basis of the biological activity of compounds and for the design of molecules with desired properties.

Spectroscopic Characterization and Computational Analysis : Research on antiviral molecules closely related to the query compound, such as N-(4-chlorophenyl)-2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamide, includes spectroscopic characterization and computational analysis to obtain vibrational signatures and insight into molecular structure, stability, and interactions (Jenepha Mary et al., 2022). These studies provide essential information for drug design and understanding the mechanism of action.

Drug Design and Synthesis : Compounds structurally related to the query have been synthesized and evaluated as potential inhibitors of crucial enzymes like dihydrofolate reductase (DHFR) and thymidylate synthase (TS), indicating their potential use in developing antitumor agents (Gangjee et al., 2007). This suggests that similar compounds could be designed and synthesized for therapeutic applications, particularly in cancer treatment.

Antitumor and Antimicrobial Activities : Some derivatives have been investigated for their antitumor and antimicrobial activities, suggesting that similar structures could be explored for their potential biological activities. For instance, the synthesis and evaluation of thiopyrimidine-glucuronide compounds showed promising biological activities, indicating the potential for developing novel therapeutic agents (Wanare, 2022).